Cas no 6415-28-7 (N-cyclopropyl-2-(phenylsulfanyl)propanamide)

N-cyclopropyl-2-(phenylsulfanyl)propanamide structure
6415-28-7 structure
Product Name:N-cyclopropyl-2-(phenylsulfanyl)propanamide
CAS No:6415-28-7
MF:C12H15NOS
MW:221.318601846695
CID:1671022
PubChem ID:2897468
Update Time:2025-04-21

N-cyclopropyl-2-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-2-(phenylsulfanyl)propanamide
    • N-cyclopropyl-2-phenylsulfanylpropanamide
    • 6415-28-7
    • AKOS016456802
    • N-cyclopropyl-2-(phenylthio)propanamide
    • Z19751156
    • AB00107298-01
    • AKOS001121163
    • DTXSID70387618
    • N-CYCLOPROPYL-2-PHENYLSULFANYL-PROPANAMIDE
    • Inchi: 1S/C12H15NOS/c1-9(12(14)13-10-7-8-10)15-11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3,(H,13,14)
    • InChI Key: XEPXOKZIPVNWEW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)C(NC1CC1)=O

Computed Properties

  • Exact Mass: 221.08755
  • Monoisotopic Mass: 221.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 402.9°C at 760 mmHg
  • Flash Point: 197.5°C
  • Refractive Index: 1.591
  • PSA: 29.1
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